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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B10774780

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the oral and intravenous administration
of the Acetyl-CoA carboxylase (ACC) inhibitor, CP-640186 hydrochloride, to rats. The
included information is intended to guide researchers in designing and executing in vivo studies
to evaluate the compound's pharmacokinetic and pharmacodynamic properties.

Overview

CP-640186 is a potent, isozyme-nonselective inhibitor of both ACC1 and ACC2, the rate-
limiting enzymes in fatty acid synthesis.[1][2][3] Inhibition of ACC leads to a decrease in
malonyl-CoA levels, which in turn suppresses fatty acid synthesis and promotes fatty acid
oxidation.[4][5] These mechanisms make CP-640186 a valuable tool for research in metabolic
diseases such as obesity and diabetes.

Quantitative Data Summary

The following tables summarize the pharmacokinetic parameters and effective doses of CP-
640186 in male Sprague-Dawley rats.

Table 1: Pharmacokinetic Parameters of CP-640186 in Male Sprague-Dawley Rats[1][6]
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Parameter Intravenous (5 mg/kg) Oral (10 mg/kg)
Plasma Half-life (t%%) 15h 15h
Bioavailability (F) 39%

Plasma Clearance (Clp)

65 mL/min/kg

Volume of Distribution (Vdss)

5 L/kg

Time to Maximum

) 1.0h
Concentration (Tmax)
Maximum Concentration
345 ng/mL
(Cmax)
Area Under the Curve (AUCO-
960 ng-h/mL

)

Table 2: Effective Doses (ED50) of CP-640186 in Rats[1][3][4][5]

Pharmacodynamic Effect Tissue ED50 (mgl/kg)
Malonyl-CoA Lowering Liver 55
Soleus Muscle 6
Quadriceps Muscle 15
Cardiac Muscle 8
Inhibition of Fatty Acid

) Whole Body 13
Synthesis
Stimulation of Fatty Acid

Whole Body ~30

Oxidation

Signaling Pathway

CP-6401186 exerts its effects by inhibiting Acetyl-CoA Carboxylase (ACC), a critical enzyme in

lipid metabolism. The diagram below illustrates the signaling pathway affected by CP-640186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b10774780?utm_src=pdf-body-img
https://www.benchchem.com/product/b10774780?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. lar.fsu.edu [lar.fsu.edu]
2. research.vt.edu [research.vt.edu]

3. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-
numbered forms in plasma and tissues - PMC [pmc.ncbi.nim.nih.gov]

4. research.sdsu.edu [research.sdsu.edu]

5. Isozyme-nonselective N-substituted bipiperidylcarboxamide acetyl-CoA carboxylase
inhibitors reduce tissue malonyl-CoA concentrations, inhibit fatty acid synthesis, and
increase fatty acid oxidation in cultured cells and in experimental animals - PubMed
[pubmed.ncbi.nim.nih.gov]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Application Notes and Protocols for CP-640186
Hydrochloride Administration in Rats]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10774780#animal-dosing-and-administration-of-cp-
640186-hydrochloride-in-rats]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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